2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine

• IUPAC Name: 2-[[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C20H24N4O/c1-16-5-4-9-21-20(16)25-15-17-7-11-23(12-8-17)13-18-14-24-10-3-2-6-19(24)22-18/h2-6,9-10,14,17H,7-8,11-13,15H2,1H3
• InChI Key: XBYFWWBYSXEBEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)CC3=CN4C=CC=CC4=N3
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

2-{[1-({Imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}-3-methylpyridine is a useful research compound. Its molecular formula is C20H24N4O and its molecular weight is 336.439. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Agents

Tuberculosis (TB) remains a global health challenge. Imidazo[1,2-a]pyridine analogues have emerged as promising antituberculosis agents. Some compounds within this class exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). .

Gastric Ulcer Treatment

Certain imidazo pyridinone derivatives have been investigated for their potential in treating gastric ulcers. .

Diabetes Management

While further research is needed, imidazo[1,2-a]pyridinones have shown promise in the context of diabetes treatment. .

Psychosis Therapeutics

Imidazo[1,2-a]pyridine-based compounds have been explored as potential agents for managing psychosis. .

Tumor Treatment

The assembly of ring-containing structures, including imidazo[1,2-a]pyridinones, has become crucial in modern organic synthesis. .

Covalent Inhibitors

In the realm of targeted covalent inhibitors (TCIs), imidazo[1,2-a]pyridine serves as a core scaffold. .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which our compound belongs, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .

Mode of Action

Imidazo[1,2-a]pyridines are known to interact with their targets through various mechanisms depending on the specific target and the functional groups present in the compound . For instance, as CDK inhibitors, they can interfere with the cell cycle, and as calcium channel blockers, they can affect the flow of calcium ions into cells .

Biochemical Pathways

As a calcium channel blocker, it could influence the calcium signaling pathway .

Result of Action

For instance, as a CDK inhibitor, it could halt cell division, and as a calcium channel blocker, it could alter cellular signaling .

Action Environment

For instance, the synthesis of imidazo[1,2-a]pyridines has been performed under microwave irradiation, suggesting that heat could influence the compound’s formation .